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Adverse Effect Frequency Comparison

The table below summarizes quantitative data on adverse effects for Cefcapene Pivoxil (CFPN-PI) and

comparator drugs from clinical studies.

Drug Name Study Description
Diarrhea
Frequency

Rash
Frequency

Other Notable Adverse
Effects

Cefcapene
Pivoxil (CFPN-
PI)

vs. Amoxicillin-

Clavulanate (AMC)
for Acute

Rhinosinusitis [1]

1/25 (4.0%) Not specifically

reported

Most common side effects

were gastrointestinal
complications [1].

Cefcapene
Pivoxil (CFPN-
PI)

vs. Cefteram Pivoxil

(CFTM-PI) for
Chronic Respiratory

Infections [2]

Not

specifically
reported

Not specifically

reported

Overall side effects: 6.0%
with CFPN-PI [2].

Amoxicillin-
Clavulanate
(AMC)

vs. Cefcapene Pivoxil

(CFPN-PI) for Acute
Rhinosinusitis [1]

6/25 (24.0%) Not specifically

reported

-
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Drug Name Study Description
Diarrhea
Frequency

Rash
Frequency

Other Notable Adverse
Effects

Cefteram
Pivoxil
(CFTM-PI)

vs. Cefcapene Pivoxil

(CFPN-PI) for
Chronic Respiratory

Infections [2]

Not

specifically
reported

Not specifically

reported

Overall side effects: 6.4%
with CFTM-PI [2].

Cefditoren
Pivoxil

Post-marketing

surveillance & clinical
trials (class-wide

data) [3] [4]

Up to 15% <1% (including

pruritus, rash,
urticaria)

Nausea (up to 6%),

vaginal moniliasis (up to
6%), abdominal pain (2%),

headache (up to 3%) [3]
[4].

Experimental Data and Protocols

For reliable comparison, understanding the methodology behind the data is crucial. Here are the

experimental protocols from the key studies cited.

Clinical Trial: Cefcapene Pivoxil vs. Amoxicillin-Clavulanate [1]

Objective: To compare the clinical efficacy and safety of CFPN-PI and AMC in patients with Acute

Rhinosinusitis (ARS).
Design: A randomized, open-label, double-blinded trial.

Participants: 60 patients aged over 15 years diagnosed with ARS.
Intervention:

CFPN-PI group: Received 150 mg, three times a day (total 450 mg/day) for 14 days.
AMC group: Received 625 mg (amoxicillin 500 mg/clavulanate 125 mg), three times a day for

14 days.
Assessment: Patients were evaluated on days 7, 14, and 28 for symptom improvement, endoscopic

findings, and monitoring of adverse reactions. Clinical response was categorized as remission,
improvement, no change, or aggravation.

Clinical Trial: Cefcapene Pivoxil vs. Cefteram Pivoxil [2]
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Objective: To compare the efficacy and safety of CFPN-PI and Cefteram Pivoxil (CFTM-PI) in

patients with chronic respiratory tract infections.
Design: A double-blind study.

Participants: 171 patients.
Intervention:

CFPN-PI group: Received 450 mg/day.
CFTM-PI group: Received 600 mg/day.

Assessment: Clinical efficacy, bacterial elimination rate, and safety were compared between the two
groups.

Key Safety Considerations for Pivoxil-Based
Antibiotics

When evaluating cefcapene pivoxil and its alternatives, it is important to consider class-specific adverse

effects.

Carnitine Deficiency: A known adverse effect of pivoxil-conjugated antibiotics (PVs), including
cefcapene pivoxil and cefditoren pivoxil, is the potential to cause carnitine deficiency [5]. This occurs

because pivalic acid, released during metabolism, conjugates with carnitine and is excreted, depleting
the body's carnitine stores. However, a large-scale retrospective study suggested that the risk of

symptomatic carnitine deficiency in children treated with PVs was not significantly higher than in
those treated with amoxicillin [5].

Gastrointestinal Absorption: A study on patients with infections who had soft stool or diarrhea found
that the absorption of cefcapene pivoxil was not significantly affected, and its efficacy and safety

profile remained acceptable in these patients [6].

Visualizing the Clinical Trial Workflow

The following diagram illustrates the general workflow of the comparative clinical trials discussed, which is

standard for evaluating drug safety and efficacy.
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Conclusion for Research and Development

Based on the available clinical data:

Gastrointestinal Tolerance: Cefcapene pivoxil demonstrates a potentially lower incidence of
diarrhea compared to amoxicillin-clavulanate, a common first-line treatment [1]. Its absorption and

efficacy are not compromised in patients with pre-existing soft stool [6].
Overall Safety Profile: The overall incidence of side effects with cefcapene pivoxil is comparable to

other cephalosporins in its class, such as cefteram pivoxil [2].
Risk-Balance: A key consideration is the class-related risk of carnitine depletion with pivoxil-

conjugated antibiotics, which must be weighed against its therapeutic benefits and tolerability
advantages [5].
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effects-diarrhea-rash-frequency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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